Cas no 923151-28-4 (ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
• CAS No: 923151-28-4
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 5598779
• PubChem ID: 18568616
• Update Time: 2023-11-22

ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK925486
• AKOS002292460
• ethyl 3-methyl-6-(2-methylbenzamido)benzofuran-2-carboxylate
• ethyl 3-methyl-6-[(2-methylbenzoyl)amino]-1-benzofuran-2-carboxylate
• ETHYL 3-METHYL-6-(2-METHYLBENZAMIDO)-1-BENZOFURAN-2-CARBOXYLATE
• 923151-28-4
• ethyl 3-methyl-6-{[(2-methylphenyl)carbonyl]amino}-1-benzofuran-2-carboxylate
• F2210-0048
• 2-Benzofurancarboxylic acid, 3-methyl-6-[(2-methylbenzoyl)amino]-, ethyl ester
• ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate

• Inchi： 1S/C20H19NO4/c1-4-24-20(23)18-13(3)16-10-9-14(11-17(16)25-18)21-19(22)15-8-6-5-7-12(15)2/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key： GTWTXUASIJHKIB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C=CC(=CC1=2)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 426.8±45.0 °C(Predicted)
• pka: 12.69±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans